2-(4-Chlorophenyl)-3-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: [(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methylideneamino] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C24H17ClF3N3O2S/c25-17-10-8-14(9-11-17)21-19(31-18-6-1-2-7-20(18)34-23(31)30-21)13-29-33-22(32)15-4-3-5-16(12-15)24(26,27)28/h3-5,8-13H,1-2,6-7H2/b29-13+
• InChI Key: MBWANUFNWNURBW-VFLNYLIXSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOC(=O)C5=CC(=CC=C5)C(F)(F)F
• Isomeric SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OC(=O)C5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C24H17ClF3N3O2S
• Molecular Weight: 503.9 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 2-(4-Chlorophenyl)-3-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole often involves multiple steps, including condensation reactions, heterocyclization, and the use of specific catalysts or conditions to promote the formation of desired bonds and molecular frameworks. Techniques such as the condensation of aryl-thio compounds and bromodimedone in the presence of catalytic amounts of chlorotrimethylsilane under solvent-free conditions have been highlighted as efficient methods for the synthesis of benzothiazole derivatives (Ryabukhin et al., 2006).

Scientific Research Applications

• Derivatives of Imidazo [2, 1-b] benzothiazole : This study explored the chemical properties and reactions of various imidazo benzothiazole derivatives, including reactions under different conditions to produce a range of compounds (Ogura & Itoh, 1970).

• Synthesis of Benzothiazole Derivatives as Modulators of Multidrug Resistance for Tumor Cells : This research investigated the synthesis of benzothiazole derivatives, including those structurally similar to the compound , for their potential to overcome multidrug resistance in tumor cells (Tasaka et al., 1997).

• Synthesis and in-vitro Anticancer Activity of Benzothiazole Derivatives : This study focused on the synthesis of various benzothiazole derivatives and their evaluation for in-vitro anticancer activity, demonstrating the potential of these compounds in cancer therapy (Waghmare et al., 2013).

• Reactions of Keto–Enol Tautomers of Benzothiazoles with Alkynyl Esters : This paper described the synthesis of fused-ring heterocycles from benzothiazoles, showing the versatility of these compounds in creating complex molecular structures (Silva et al., 2012).

• Crystal Structure Analysis : Research has been conducted to understand the molecular structure of related benzothiazole compounds through X-ray crystallography, which is crucial for understanding how these compounds interact at the molecular level (Aydın et al., 2002).